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Compound of Interest

Compound Name: ONPG

Cat. No.: B7788450

Researchers and scientists working with o-Nitrophenyl-3-D-galactopyranoside (ONPG) must
adhere to strict safety protocols to ensure personal and environmental protection. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, offering procedural, step-by-step guidance for handling this chemical in a
laboratory setting.

Personal Protective Equipment (PPE)

When handling ONPG, it is crucial to use appropriate personal protective equipment to prevent
exposure.[1] The following table summarizes the recommended PPE for various types of
protection.
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Body Part Protection Type Specification

Wear tightly fitting safety
goggles with side-shields.[1]

Eyes Safety Goggles These should conform to EU
standard EN 166 or NIOSH
(US) standards.

Use impermeable gloves that
have been inspected for
_ _ integrity before use. Dispose of
Hands Chemical-resistant Gloves )
contaminated gloves after use
in accordance with good

laboratory practices.[2][3]

A lab coat should be worn to

protect skin and personal
Body Laboratory Coat ) )

clothing from potential

contamination.

If there is a risk of inhaling
dust, especially in poorly
ventilated areas, use a

) ) ) respirator and its components

Respiratory Respirator (if necessary)

that are tested and approved
under appropriate government
standards such as NIOSH

(US) or CEN (EU).[2][3]

Spills and Emergency Procedures

In the event of an ONPG spill, immediate and appropriate action is necessary to contain and
clean up the material safely.

Spill Cleanup Protocol:

o Evacuate and Alert: Immediately alert personnel in the vicinity of the spill.[1][4]
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o Assess the Spill: Determine the extent of the spill. For large spills, or if you are not trained to
handle the cleanup, evacuate the area and contact your institution's environmental health
and safety (EHS) office.

o Don Appropriate PPE: Before beginning cleanup, ensure you are wearing the proper
personal protective equipment as outlined in the table above.[1]

o Contain the Spill: For solid ONPG, carefully sweep up the material, avoiding the creation of
dust.[5][6] Place the swept material into a suitable, labeled container for disposal.[5][6] For
liquid spills, cover with an absorbent material, working from the outside in, and then scoop
the absorbed material into a designated waste container.[7]

o Decontaminate the Area: Wipe the spill area with a damp cloth or paper towel.[8] Place the
used cleaning materials into the same hazardous waste container.

o Dispose of Waste: Seal the waste container and label it as hazardous waste. Follow your
institution's specific procedures for chemical waste disposal.[3]

e Wash Hands: Thoroughly wash your hands with soap and water after completing the
cleanup.

The following diagram illustrates the logical workflow for responding to an ONPG spill.
ONPG Spill Response Workflow

Disposal Plan
Proper disposal of ONPG and any contaminated materials is critical to prevent environmental
contamination and ensure regulatory compliance.

General Disposal Guidelines:

o Waste Collection: All ONPG waste, including unused product and contaminated materials
from spill cleanup, should be collected in a designated, properly labeled, and sealed
container.

» Licensed Disposal: It is recommended to contact a licensed professional waste disposal
service to handle the disposal of this material.[3][6][9]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://riskmanagement.sites.olt.ubc.ca/files/2015/11/Lab-Spill-Clean-Up-Procedure_0.pdf
https://www.benchchem.com/product/b7788450?utm_src=pdf-body
https://www.brecklandscientific.co.uk/user/MSDS/S0003043.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/ONPG.pdf
https://www.brecklandscientific.co.uk/user/MSDS/S0003043.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/ONPG.pdf
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www1.udel.edu/ehs/research/chemical/chemical-clean-up.html
https://www1.udel.edu/ehs/research/chemical/chemical-clean-up.html
https://www.benchchem.com/product/b7788450?utm_src=pdf-body
https://www.benchchem.com/product/b7788450?utm_src=pdf-body
https://www.benchchem.com/product/b7788450?utm_src=pdf-body
https://www.benchchem.com/product/b7788450?utm_src=pdf-body
https://www.bmrservice.com/files/ONPG.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/ONPG.pdf
https://www.anaspec.com/assets/e844b455-4502-4ab2-81db-fe488f5c7daf/sds-en-as-72134-sensolyte-onpg-beta-galactosidase-assay-kit-colorimetric.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7788450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Regulatory Compliance: Disposal must be conducted in accordance with all local, state, and
national regulations.[2][5] Do not dispose of ONPG down the drain or in regular trash.[5][6]

o Contaminated Packaging: Dispose of contaminated packaging as you would the unused
product.[2][6][9]

For specific disposal procedures, always consult your institution's environmental health and
safety (EHS) office or the relevant regulatory guidelines for your location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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